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Compound of Interest

Compound Name: Calcium azide

Cat. No.: B090806

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemistry of calcium
azide, Ca(Ns)2, a compound of significant interest in the field of energetic materials. This
document details its thermodynamic properties, synthesis, thermal decomposition, and the
experimental protocols for their determination, alongside essential safety information.

Core Thermochemical Data

Calcium azide is a colorless crystalline solid that is highly sensitive to impact and heat,
underscoring the need for careful handling.[1] Its fundamental thermochemical and physical
properties are summarized below.

Table 1: Key Physical and Thermochemical Properties of Calcium Azide
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Property Value Reference(s)
Chemical Formula Ca(Ns)2 [2][3]

Molar Mass 124.12 g/mol [1][3]
Appearance Colorless crystals [1]

Standard Enthalpy of

_ +14.2 kJ/mol [1]
Formation (AfHG )
Melting Point 100 °C (decomposes) [1]
Decomposition Onset
~100 - 150 °C [4]
Temperature
Solubility in Water 38.1 g/100 mL (0 °C) [1]

o Slightly soluble in ethanol;
Solubility in other solvents ) ] [1]
insoluble in ether and acetone.

Synthesis of Calcium Azide

The synthesis of calcium azide can be achieved through several methods, primarily involving
the reaction of a calcium salt with a source of the azide ion. Two common laboratory-scale
methods are detailed below.

Metathesis Reaction

A straightforward synthesis involves the metathesis reaction between a soluble calcium salt,
such as calcium chloride (CaClz), and sodium azide (NaNs) in an aqueous solution.

Experimental Workflow: Metathesis Synthesis of Calcium Azide

Dissolve CaClz and NaNs Mix aqueous solutions N Dry under vacuum N
(in deionized water Sepamelyj%( (Precipitation of Ca(Ns)z may occur) ]—»Gmer the precupwtate]—»(wash with cold deionized wateD—»( (e.0., over P+O10) Store in a cool, dry, dark place

Click to download full resolution via product page

Caption: Workflow for the metathesis synthesis of calcium azide.
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Reaction with Hydrazoic Acid

Calcium azide can also be synthesized by the reaction of calcium hydroxide with hydrazoic
acid (HNs).[1] This method requires the in-situ generation of the volatile and highly toxic
hydrazoic acid.

Experimental Workflow: Synthesis via Hydrazoic Acid

Generate HNs gas Bubble HNs gas through
( (e.., from NaNs and HzS0s) )—»(a suspension of Ca(OH)z in water Cool the solution to precipitate Ca(Ns)2 —®| Filter and wash the crystals Dry carefully under vacuum

Click to download full resolution via product page
Caption: Workflow for the synthesis of calcium azide using hydrazoic acid.

Thermal Decomposition of Calcium Azide

The thermal decomposition of calcium azide is a critical aspect of its thermochemistry, defining
its behavior as an energetic material. The decomposition process is exothermic and results in
the formation of calcium nitride (CasNz) and nitrogen gas under controlled conditions.[3][4]

Table 2: Thermal Decomposition Data for Calcium Azide

Parameter Value Reference(s)

Decomposition Onset

~100 - 150 °C [4]
Temperature
Primary Decomposition Calcium nitride (CasNz) + 3]
Products (200-300 °C) Nitrogen (N2)
Secondary Decomposition Calcium oxide (CaO) + Nz + 3]
Products (300-400 °C) other byproducts
Activation Energy (Ea) 75 - 88 kd/mol [4]

Logical Relationship: Thermal Decomposition Pathway
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[ CaO (s) + Nz (g) + byproducts )
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Caption: Thermal decomposition pathway of calcium azide.

Experimental Protocols

Detailed experimental procedures are crucial for the safe and accurate determination of the
thermochemical properties of calcium azide.

Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA)

DSC and TGA are essential techniques for studying the thermal stability and decomposition
kinetics of energetic materials.[4]

Protocol for DSC-TGA Analysis of Calcium Azide:
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e Sample Preparation: A small sample of finely ground calcium azide (typically 1-5 mg) is
weighed accurately into an aluminum or gold sample pan. The use of a gold pan is
recommended to avoid potential reactions with the aluminum pan at higher temperatures.

e Instrumentation: A simultaneous DSC-TGA instrument is used.
o Experimental Conditions:
o Heating Rate: A controlled heating rate, typically in the range of 5-20 °C/min, is applied.

o Temperature Range: The sample is heated from ambient temperature to a final
temperature above the complete decomposition of the material (e.g., 400 °C).

o Atmosphere: The experiment is conducted under an inert atmosphere, such as nitrogen or
argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation of the sample or its
decomposition products.

e Data Analysis:

o The TGA curve provides information on the mass loss as a function of temperature,
allowing for the identification of decomposition steps.

o The DSC curve shows the heat flow to or from the sample, indicating whether the
decomposition is exothermic or endothermic and allowing for the determination of the
enthalpy of decomposition.

o Kinetic parameters, such as the activation energy, can be calculated from the data
obtained at different heating rates using methods like the Kissinger method.

Bomb Calorimetry

Bomb calorimetry is used to determine the enthalpy of combustion or decomposition of a
substance. For an explosive material like calcium azide, this would be a measurement of the
heat of decomposition.

Protocol for Bomb Calorimetry of Calcium Azide:
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» Sample Preparation: A precisely weighed pellet of calcium azide (typically 0.5-1.0 g) is
placed in the sample cup of the bomb calorimeter. A known length of ignition wire is placed in
contact with the sample.

o Assembly and Pressurization: The bomb is sealed and pressurized with an inert gas, such as
argon, to a pressure of approximately 20-30 atm. Oxygen is not used as the decomposition
of the azide provides its own oxidant.

o Calorimeter Setup: The bomb is placed in a dewar filled with a known mass of water. The
temperature of the water is monitored with a high-precision thermometer.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the ignition wire. The temperature of the water is recorded at regular intervals before, during,
and after the decomposition until a stable final temperature is reached.

o Data Analysis: The heat capacity of the calorimeter is determined by calibrating with a
standard substance of known heat of combustion, such as benzoic acid. The heat of
decomposition of calcium azide is then calculated from the temperature rise of the water
and the heat capacity of the calorimeter, correcting for the heat of ignition from the wire.

Safety Precautions

Calcium azide is a sensitive and potentially explosive material.[1] Strict adherence to safety
protocols is mandatory.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a face shield, a lab coat, and heavy-duty gloves when handling calcium azide.[2]

» Handling: Handle with extreme care. Avoid friction, impact, and electrostatic discharge.[5][6]
Use non-metallic spatulas (e.g., ceramic or plastic) for transferring the solid.

» Storage: Store in a cool, dry, and dark place, away from heat, sparks, and open flames.[7]
Keep it in a tightly sealed, non-metallic container.

e Incompatible Materials: Avoid contact with heavy metals, acids, and oxidizing agents.[7]
Contact with acids can liberate highly toxic and explosive hydrazoic acid.
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» Waste Disposal: Dispose of calcium azide and any contaminated materials as hazardous
waste according to institutional and regulatory guidelines.[5] Never pour azide solutions
down the drain, as they can react with lead or copper plumbing to form highly explosive
metal azides.[7]

This guide provides a foundational understanding of the thermochemistry of calcium azide.
Researchers should always consult primary literature and safety data sheets for the most
detailed and up-to-date information before conducting any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/e591496c-08a7-4349-a153-c96a681a7c7b
https://www.benchchem.com/product/b090806?utm_src=pdf-body
https://www.benchchem.com/product/b090806?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Calcium_azide
https://www.guidechem.com/msds/19465-88-4.html
https://www.benchchem.com/product/b090806
https://www.benchchem.com/pdf/Comparative_Thermal_Stability_of_Alkaline_Earth_Metal_Azides_A_Researcher_s_Guide.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/e591496c-08a7-4349-a153-c96a681a7c7b
https://www.benchchem.com/product/b090806#thermochemistry-of-calcium-azide
https://www.benchchem.com/product/b090806#thermochemistry-of-calcium-azide
https://www.benchchem.com/product/b090806#thermochemistry-of-calcium-azide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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